METHYLMERCURY(II) CHLORIDE
METHYLMERCURY(II) CHLORIDE
Methylmercury chloride is a mercury coordination entity, a one-carbon compound and a chlorine molecular entity. It derives from a methylmercury(.).
Methyl mercury(ii)chloride appears as white microcrystals or crystals. (NTP, 1992)
Methyl mercury(ii)chloride appears as white microcrystals or crystals. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
115-09-3
VCID:
VC0085599
InChI:
InChI=1S/CH3.ClH.Hg/h1H3;1H;/q;;+1/p-1
SMILES:
C[Hg]Cl
Molecular Formula:
CH3ClHg
Molecular Weight:
251.08 g/mol
METHYLMERCURY(II) CHLORIDE
CAS No.: 115-09-3
Main Products
VCID: VC0085599
Molecular Formula: CH3ClHg
Molecular Weight: 251.08 g/mol
CAS No. | 115-09-3 |
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Product Name | METHYLMERCURY(II) CHLORIDE |
Molecular Formula | CH3ClHg |
Molecular Weight | 251.08 g/mol |
IUPAC Name | chloro(methyl)mercury |
Standard InChI | InChI=1S/CH3.ClH.Hg/h1H3;1H;/q;;+1/p-1 |
Standard InChIKey | BABMCXWQNSQAOC-UHFFFAOYSA-M |
SMILES | C[Hg]Cl |
Canonical SMILES | C[Hg+].[Cl-] |
Colorform | White crystals ... or plates from ethanol |
Density | 4.06 at 77 °F (NTP, 1992) 4.063 |
Melting Point | 338 °F (NTP, 1992) 170 °C |
Physical Description | Methyl mercury(ii)chloride appears as white microcrystals or crystals. (NTP, 1992) |
Description | Methylmercury chloride is a mercury coordination entity, a one-carbon compound and a chlorine molecular entity. It derives from a methylmercury(.). Methyl mercury(ii)chloride appears as white microcrystals or crystals. (NTP, 1992) |
Solubility | less than 0.1 mg/mL at 70° F (NTP, 1992) |
Synonyms | methyl mercury chloride methylmercuric chloride methylmercuric chloride, 203Hg-labeled methylmercury chloride |
Vapor Pressure | 0.0085 mm Hg (NTP, 1992) 8.5X10-3 mm Hg at 25 °C |
PubChem Compound | 409301 |
Last Modified | Nov 11 2021 |
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